2-(2,3-dimethoxyphenyl)-9-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
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Description
2-(2,3-dimethoxyphenyl)-9-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a useful research compound. Its molecular formula is C20H16FN5O4 and its molecular weight is 409.377. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
The synthesis and characterization of related compounds, involving complex chemical reactions and analytical techniques, are fundamental aspects of research. For example, the study by Talupur et al. (2021) detailed the synthesis, characterization, antimicrobial evaluation, and docking studies of a series of carboxamides, highlighting methodologies that could be applicable to the synthesis and analysis of 2-(2,3-dimethoxyphenyl)-9-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (Talupur, Satheesh, & Chandrasekhar, 2021).
Antimicrobial Evaluation
The antimicrobial properties of chemically synthesized compounds are a significant area of research, with implications for developing new therapeutic agents. The study by Limban, Marutescu, and Chifiriuc (2011) on the synthesis, spectroscopic properties, and antipathogenic activity of new thiourea derivatives provides a framework for evaluating the antimicrobial potential of related compounds, including this compound (Limban, Marutescu, & Chifiriuc, 2011).
Molecular Docking Studies
Molecular docking studies are crucial for understanding the interaction between synthesized compounds and biological targets, informing drug design and discovery efforts. The synthesis and docking studies mentioned in the research by Talupur et al. (2021) demonstrate the application of computational tools in assessing the biological activity of novel compounds, potentially applicable to the study of this compound.
Applications in Material Science
Some related compounds have been explored for their applications in material science, such as the development of electrochromic materials and polyamides with specific properties. For instance, studies by Sun et al. (2016) and Hsiao, Yang, and Lin (1999) on the synthesis and properties of novel polyamides and electrochromic materials provide insights into the potential use of structurally related compounds in creating advanced materials with desirable thermal, optical, and electrical properties (Sun et al., 2016); (Hsiao, Yang, & Lin, 1999).
properties
IUPAC Name |
2-(2,3-dimethoxyphenyl)-9-(4-fluorophenyl)-8-oxo-7H-purine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16FN5O4/c1-29-13-5-3-4-12(16(13)30-2)18-23-14(17(22)27)15-19(25-18)26(20(28)24-15)11-8-6-10(21)7-9-11/h3-9H,1-2H3,(H2,22,27)(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHHPAUDQTBBQRI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC)C2=NC(=C3C(=N2)N(C(=O)N3)C4=CC=C(C=C4)F)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16FN5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.